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Compound of Interest
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Cat. No.: B15485225

Introduction

Clathrate hydrates are crystalline, ice-like solids where guest molecules are trapped within a
framework of hydrogen-bonded water molecules.[1][2] This structure allows for the storage of
significant amounts of gas; for instance, one cubic meter of gas hydrate can store
approximately 164 cubic meters of gas at standard conditions.[2] While pure hydrogen
hydrates can theoretically store up to 5.4 wt% hydrogen, their formation requires extreme
conditions of high pressure (around 200 MPa) and low temperature (around 250 K), hindering
practical application.[2][3][4]

To overcome this limitation, a "promoter” molecule can be used to form a stable hydrate
structure at significantly milder conditions. Propane is an effective promoter that forms a stable
structure Il (sll) clathrate hydrate.[3] In this binary hydrate system, the larger propane
molecules occupy the large 51264 cages of the sll structure, leaving the smaller 52 cages
vacant.[3] These empty small cages are then available to physically entrap hydrogen
molecules, making propane hydrate a promising medium for solid-state hydrogen storage.[3]
[5] The theoretical maximum hydrogen storage capacity of a fully occupied propane hydrate is
approximately 1.13 wt%.[3]

These application notes provide a comprehensive overview and detailed protocols for the
laboratory-scale preparation of propane hydrate powder and subsequent hydrogen loading for
research and development purposes.
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Data Presentation: Thermodynamic Conditions &
Storage Capacity

The following tables summarize the key quantitative data for propane-hydrogen mixed
hydrates, providing a basis for experimental design.

Table 1: Thermodynamic Conditions for Propane and Mixed Hz-Propane Hydrate Formation

Hydrate Molar Ratio Temperature Pressure

System (H2/CsHs) (K) (MPa) Reference

Propane N/A 278.3 0.555 [6]

H2 + Propane 0.905/ 0.095 274.2 - 278.2 153-35 [718]

Hz + Propane 0.65/0.35 274.2 - 278.2 04-1.2 [8]

Hz + Propane N/A 259 2.4 [9]

Hz + Propane Optimal Range N/A 0.8-1.8 [10]
Table 2: Hydrogen Storage Capacity in Propane Hydrates

Parameter Value Conditions Reference

Theoretical Max. Full occupancy of

Capacity (sll) 113 wite small cages 3]

Experimental Capacity 1.04 wt% Fixed-bed reactor [3][8]

Experimental Capacity  0.37 wt% Hz 270K, 12 MPa [7]

Experimental Capacity 0.17 wt% Hz 270 K, 12 MPa [7]

Experimental Capacity 0.032 wt% H:2 With SDS promoter [4]

Experimental Protocols
Protocol 1: Synthesis of Propane Hydrate Powder

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15485225?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je020143w
https://www.mdpi.com/1996-1073/16/6/2667
https://www.researchgate.net/publication/330609587_Hydrogen-propane-hydrate_decomposition_thermodynamic_and_kinetic_analysis
https://www.researchgate.net/publication/330609587_Hydrogen-propane-hydrate_decomposition_thermodynamic_and_kinetic_analysis
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2304/LAPSE-2023.31203-1v1.pdf
https://www.researchgate.net/publication/377224188_Investigation_of_hydrogen-propane_hydrate_formation_mechanism_and_optimal_pressure_range_via_hydrate-based_hydrogen_storage
https://www.benchchem.com/product/b15485225?utm_src=pdf-body
https://www.mdpi.com/2076-3417/10/24/8962
https://www.mdpi.com/2076-3417/10/24/8962
https://www.researchgate.net/publication/330609587_Hydrogen-propane-hydrate_decomposition_thermodynamic_and_kinetic_analysis
https://www.mdpi.com/1996-1073/16/6/2667
https://www.mdpi.com/1996-1073/16/6/2667
https://researchportal.vub.be/files/72459363/1_s2.0_S2405829721002567_main.pdf
https://www.benchchem.com/product/b15485225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

This protocol details the formation of propane hydrate powder from distilled water and

propane gas in a stirred-tank reactor.

Materials:

Deionized/Distilled Water

High-purity Propane Gas (99.5% or higher)[11]

Optional: Kinetic Promoter, e.g., Sodium Dodecyl Sulfate (SDS)[7]

Equipment:

High-pressure stirred-tank reactor (typically 500 mL volume, rated for >10 MPa) equipped
with temperature and pressure sensors.[12]

Gas booster pump for pressurization.

Cooling bath/circulator connected to the reactor jacket for temperature control.

Magnetic stirrer or mechanical agitator.[12]

Data acquisition system to log temperature and pressure.

Procedure:

Reactor Preparation: Thoroughly clean and dry the high-pressure reactor.

Loading: Load a specific volume of deionized water into the reactor (e.g., 150 mL for a 500
mL reactor). If using a kinetic promoter like SDS, it should be dissolved in the water at the
desired concentration (e.g., 500 ppm) before loading.[4]

Sealing and Purging: Seal the reactor and purge it with low-pressure propane gas 2-3 times
to remove air.

Cooling: Cool the reactor to the target formation temperature (e.g., 274.2 K) using the
circulating bath.[7]
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o Pressurization (Propane Loading): Once the temperature is stable, pressurize the reactor
with propane gas to the desired formation pressure (e.g., 0.6 MPa). The pressure will drop

as the gas is consumed during hydrate formation.

o Hydrate Formation:
o Begin vigorous stirring (e.g., 600 rpm) to maximize the gas-water interface.
o Maintain a constant temperature throughout the experiment.

o Monitor the pressure inside the reactor. A continuous drop in pressure indicates gas
uptake and hydrate formation. The process is typically considered complete when the
pressure stabilizes for several hours.[13]

o The formation process can take several hours to days depending on the conditions and
the presence of promoters.[7]

o Depressurization and Collection:
o Once formation is complete, slowly vent the unreacted propane gas.

o Carefully open the reactor and collect the resulting propane hydrate powder. The product

will be a white, snow-like solid.

o Store the collected hydrate powder at temperatures below its dissociation point (e.g., in a
freezer at ~253 K) to prevent decomposition.

Protocol 2: Hydrogen Loading into Propane Hydrate

This protocol describes the process of charging the pre-synthesized propane hydrate with

hydrogen.
Materials:
e Pre-synthesized Propane Hydrate Powder

e High-purity Hydrogen Gas
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Equipment:

e Same high-pressure reactor as in Protocol 1.

o Gas booster pump for hydrogen pressurization.
Procedure:

e Loading Hydrate: Quickly transfer the prepared propane hydrate powder into the pre-chilled
high-pressure reactor to minimize decomposition.

e Sealing and Purging: Seal the reactor and purge with low-pressure hydrogen gas to remove
any remaining air.

o Cooling: Maintain the reactor at a low temperature, typically below the propane hydrate
dissociation temperature but high enough to allow for hydrogen diffusion (e.g., 263-273 K).[3]

e Hydrogen Pressurization: Pressurize the reactor with hydrogen gas to the desired storage
pressure (e.g., 3-12 MPa).[7]

» Hydrogen Uptake (Loading):

o Allow the system to stabilize under pressure. Hydrogen molecules will diffuse into the
hydrate lattice and occupy the vacant small 52 cages.

o The uptake process can be monitored by observing the pressure drop in the reactor. The
system is considered to be at equilibrium when the pressure remains constant. This may
take several hours.[3]

» Finalizing and Storage:
o After the loading process is complete, slowly vent the excess hydrogen gas.

o The hydrogen-loaded propane hydrate powder is now ready for characterization or
storage. Store at cryogenic temperatures (e.g., liquid nitrogen) to ensure long-term
stability and prevent gas release.
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Visualizations

Protocol 1: Propane Hydrate Synthesis
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Caption: Experimental workflow for preparing and loading hydrogen into propane hydrate
powder.
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Caption: Storage mechanism of Hz in sll propane hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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